Cas no 5405-83-4 (2-(4-methoxyphenyl)propanal)
2-(4-Methoxyphenyl)propanal is a versatile aromatic aldehyde characterized by its methoxy-substituted phenyl group and propanal side chain. This compound is valued for its role as a key intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and fine chemicals. Its methoxy group enhances electron density, facilitating electrophilic substitution reactions, while the aldehyde functionality offers reactivity for condensation or reduction processes. The compound's stability and well-defined structure make it suitable for controlled synthetic applications. It is typically handled under standard laboratory conditions, with attention to air and moisture sensitivity. Its consistent purity and reactivity profile ensure reliable performance in research and industrial settings.
2-(4-methoxyphenyl)propanal structure
Product Name:2-(4-methoxyphenyl)propanal
CAS No:5405-83-4
MF:C10H12O2
MW:164.201083183289
CID:380620
PubChem ID:221169
Update Time:2025-10-15
2-(4-methoxyphenyl)propanal Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetaldehyde,4-methoxy-a-methyl-
- 2-(4-methoxyphenyl)propanal
- 2-(p-Anisyl)propanal
- p-Methoxyhydratropaldehyde
- NSC-5235
- EN300-124134
- DTXSID001288190
- F1967-2634
- 2-(4-methoxy-phenyl)-propionaldehyde
- Z1255380175
- AKOS014313739
- 5405-83-4
- 4-Methoxy-alpha-methylbenzeneacetaldehyde
- NSC5235
- SCHEMBL615428
-
- Inchi: 1S/C10H12O2/c1-8(7-11)9-3-5-10(12-2)6-4-9/h3-8H,1-2H3
- InChI Key: JDZPCXLQZLJIPR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C(C=O)C
Computed Properties
- Exact Mass: 164.08376
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 1.99760
2-(4-methoxyphenyl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228140-10mg |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228140-50mg |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M228140-100mg |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Enamine | EN300-124134-0.05g |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 93% | 0.05g |
$153.0 | 2023-05-03 | |
| Enamine | EN300-124134-0.1g |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 93% | 0.1g |
$228.0 | 2023-05-03 | |
| Enamine | EN300-124134-0.25g |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 93% | 0.25g |
$325.0 | 2023-05-03 | |
| Enamine | EN300-124134-0.5g |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 93% | 0.5g |
$512.0 | 2023-05-03 | |
| Enamine | EN300-124134-1.0g |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 93% | 1g |
$656.0 | 2023-05-03 | |
| Enamine | EN300-124134-2.5g |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 93% | 2.5g |
$1287.0 | 2023-05-03 | |
| Enamine | EN300-124134-5.0g |
2-(4-methoxyphenyl)propanal |
5405-83-4 | 93% | 5g |
$1903.0 | 2023-05-03 |
2-(4-methoxyphenyl)propanal Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5405-83-4 (2-(4-methoxyphenyl)propanal) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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